N-methyl-N-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)-1-phenylmethanesulfonamide

• IUPAC Name: N-methyl-N-[1-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C18H22N6O2S/c1-14-10-17(24-18(21-14)19-13-20-24)23-9-8-16(11-23)22(2)27(25,26)12-15-6-4-3-5-7-15/h3-7,10,13,16H,8-9,11-12H2,1-2H3
• InChI Key: LSDRXNIODSLJQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)N3CCC(C3)N(C)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C18H22N6O2S
• Molecular Weight: 386.5 g/mol

Description

The compound “N-methyl-N-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)-1-phenylmethanesulfonamide” is a derivative of 1,2,4-triazolo[1,5-a]pyrimidine. The 1,2,4-triazolo[1,5-a]pyrimidine (TP) heterocycle is known for its versatility in drug design. It has been proposed as a possible surrogate of the purine ring and has been described as a potentially viable bio-isostere of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[1,5-a]pyrimidines is relatively simple. The ring system of TPs is isoelectronic with that of purines. The specific molecular structure of “this compound” is not provided in the retrieved papers.

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. Compounds with similar structures, such as [1,2,4]triazolo[1,5-a]pyrimidines, have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, antiparasitic, and anticancer properties .

Mode of Action

It is known that similar compounds can interact with their targets in a variety of ways, often involving π-interactions .

Biochemical Pathways

Compounds with similar structures have been found to interact with a variety of biochemical pathways, often leading to a wide range of downstream effects .

Pharmacokinetics

It has been suggested that modifications to the structure of similar compounds can significantly increase their oral bioavailability .

Result of Action

Similar compounds have been found to exhibit a wide range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Biochemical Analysis

Biochemical Properties

N-methyl-N-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)-1-phenylmethanesulfonamide plays a significant role in biochemical reactions by interacting with various enzymes and proteins. It has been observed to inhibit certain kinases, which are crucial for cell signaling pathways. The compound binds to the active site of these enzymes, thereby modulating their activity. For instance, it can inhibit the activity of c-Met and VEGFR-2 kinases, which are involved in cell proliferation and angiogenesis .

Cellular Effects

The effects of this compound on various cell types include alterations in cell signaling pathways, gene expression, and cellular metabolism. This compound has been shown to induce apoptosis in cancer cells by disrupting the mitochondrial membrane potential and activating caspases. Additionally, it affects cell cycle progression by causing cell cycle arrest at the G0/G1 phase .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It acts as an inhibitor of kinases by occupying the ATP-binding site, which prevents phosphorylation of downstream targets. This inhibition leads to the suppression of signaling pathways that are essential for cell growth and survival .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under extreme conditions. Long-term studies have shown that continuous exposure to this compound can lead to sustained inhibition of target enzymes and prolonged effects on cellular functions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects without significant toxicity. At higher doses, it can cause adverse effects such as hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where a minimal effective dose is required to achieve the desired biological activity .

Metabolic Pathways

This compound is involved in various metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes, leading to the formation of active and inactive metabolites. These metabolites can further interact with other metabolic enzymes, affecting overall metabolic flux and metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. It can accumulate in certain tissues, such as the liver and kidneys, where it exerts its pharmacological effects. The compound’s distribution is influenced by its lipophilicity and affinity for transport proteins .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. It is primarily localized in the cytoplasm and can translocate to the nucleus upon activation. This localization is mediated by specific targeting signals and post-translational modifications that direct the compound to its site of action within the cell .